Cas no 155249-05-1 (Propaneperoxoic acid,methyl ester)

• Product name: Propaneperoxoic acid,methyl ester
• CAS No: 155249-05-1
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 106917
• PubChem ID: 23287416

Propaneperoxoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• Propaneperoxoic acid,methyl ester
• Propaneperoxoic acid, methyl ester
• SCHEMBL445066
• methoxy propionate
• 155249-05-1
• methyl propaneperoxoate

• Inchi： InChI=1S/C4H8O3/c1-3-4(5)7-6-2/h3H2,1-2H3
• InChI Key： YWTJTYXQYJSKNB-UHFFFAOYSA-N
• SMILES： CCC(OOC)=O

Computed Properties

• Exact Mass: 104.04734
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peroxycarboxylic acids and derivatives